Cas no 1851725-49-9 (Butane, 1-bromo-4-methoxy-3-(methoxymethyl)-2-methyl-)

• Product Name: Butane, 1-bromo-4-methoxy-3-(methoxymethyl)-2-methyl-
• CAS No: 1851725-49-9
• MF: C₈H₁₇BrO₂
• MW: 225.123382329941
• CID: 5284381
• Update Time: 2025-10-29

Butane, 1-bromo-4-methoxy-3-(methoxymethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-bromo-4-methoxy-3-(methoxymethyl)-2-methyl-

• Inchi： 1S/C8H17BrO2/c1-7(4-9)8(5-10-2)6-11-3/h7-8H,4-6H2,1-3H3
• InChI Key： BRPXPKIJPHHVNY-UHFFFAOYSA-N
• SMILES： C(Br)C(C)C(COC)COC

Additional information on Butane, 1-bromo-4-methoxy-3-(methoxymethyl)-2-methyl-

Butane, 1-bromo-4-methoxy-3-(methoxymethyl)-2-methyl-

The compound Butane, 1-bromo-4-methoxy-3-(methoxymethyl)-2-methyl- with CAS No. 1851725-49-9 is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structural features, which include a bromine atom at the first position, a methoxy group at the fourth position, and a methoxymethyl substituent at the third position on a butane backbone. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the importance of Butane, 1-bromo-4-methoxy-3-(methoxymethyl)-2-methyl- in the development of advanced materials. Researchers have explored its potential as a precursor for synthesizing complex polymeric structures due to its ability to undergo controlled polymerization reactions. The bromine atom serves as an excellent leaving group, enabling nucleophilic substitutions that are critical in forming covalent bonds during polymerization. This property has been leveraged in the creation of high-performance polymers with tailored mechanical and thermal properties.

In addition to its role in polymer chemistry, Butane, 1-bromo-4-methoxy-3-(methoxymethyl)-2-methyl- has found applications in drug delivery systems. The methoxy groups present in the molecule contribute to its hydrophilic nature, which is advantageous for enhancing the solubility of hydrophobic drugs. Recent research has demonstrated that this compound can be used as a stabilizing agent in nanoparticles designed for targeted drug delivery. Its ability to form stable emulsions and its biocompatibility make it an ideal candidate for this purpose.

The synthesis of Butane, 1-bromo-4-methoxy-3-(methoxymethyl)-2-methyl- involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the bromination of a suitable precursor, followed by selective oxidation and alkylation reactions to introduce the methoxy and methoxymethyl groups. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable in chiral recognition studies.

From an environmental standpoint, Butane, 1-bromo-4-methoxy-3-(methoxymethyl)-2-methyl- has been studied for its biodegradability and eco-friendly properties. Research indicates that under specific microbial conditions, this compound can undergo efficient biodegradation without releasing harmful byproducts. This makes it a sustainable choice for applications where environmental impact is a concern.

In conclusion, Butane, 1-bromo-4-methoxy-3-(methoxymethyl)-2-methyl-, CAS No. 1851725-49-9, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis, materials science, and drug delivery systems. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing technological and medical innovations.